4-Ethenyl-3,8-difluoro-6-methoxyquinoline

• CAS No.: 724788-57-2
• Molecular Formula: C12H9F2NO
• Molecular Weight: 221.20 g/mol
• IUPAC Name: 4-ethenyl-3,8-difluoro-6-methoxyquinoline
• InChI: InChI=1S/C12H9F2NO/c1-3-8-9-4-7(16-2)5-10(13)12(9)15-6-11(8)14/h3-6H,1H2,2H3
• InChI Key: BIIZUACWTOBDIE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C(=CN=C2C(=C1)F)F)C=C

Description

4-Ethenyl-3,8-difluoro-6-methoxyquinoline is a useful research compound. Its molecular formula is C12H9F2NO and its molecular weight is 221.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Bromo-3,8-difluoro-6-(methoxy)quinoline (0.63 g, 2.3 mmol) in DME (26 mL) under argon, was treated with tetrakis(triphenylphosphine)palladium(0) (0.13 g, 0.115 mmol) and the mixture stirred at room temperature for 20 minutes. Anhydrous potassium carbonate (0.32 g, 2.3 mmol), water (7 mL), and vinylborane:pyridine complex (see F. Kerins and D O'Shea J. Org. Chem. 2002, 67, 4968-4971) (0.22 g, 0.92 mmol) were added and the mixture was heated at 100° C. for 2 hr. It was cooled, diluted with water and extracted with ether, dried over magnesium sulfate and evaporated to dryness. After work-up the product was chromatographed on silica gel, eluting with 10% methanol in DCM to afford a white solid (0.46 g, 90%). MS (+ve ion electrospray) m/z 221 (MH+).

Synthesis routes and methods II

Procedure details